Calcium-likepeptide
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Overview
Description
Synthesis Analysis
Peptide–calcium complex reactions are generally performed by mixing polypeptide solutions with CaCl2 at a specific temperature and time . The preparation methods of bioactive peptides include biological enzymatic hydrolysis, acidolysis, alkali decomposition, and fermentation .Molecular Structure Analysis
The level of chelating activity of peptides with molecular weights between 10,000 and 30,000 Da was found to be higher than that of peptides with molecular weights of less than 10,000 Da .Chemical Reactions Analysis
In general, peptide–calcium complex reactions are performed by mixing polypeptide solutions with CaCl2 at a specific temperature and time .Scientific Research Applications
Mineral Bioavailability Enhancement
Calcium-likepeptide, owing to its ability to chelate calcium ions, can enhance the bioavailability of this essential mineral. By forming stable complexes with calcium, it facilitates its absorption in the gastrointestinal tract. Researchers have explored its potential as a dietary supplement to address calcium deficiency and improve overall health .
Bone Health and Osteoporosis Prevention
Calcium is crucial for bone health, and Calcium-likepeptide may contribute to maintaining bone density. Studies have investigated its role in preventing osteoporosis, a condition characterized by weakened bones. By promoting calcium uptake, this peptide could help reduce the risk of fractures and bone-related disorders .
Muscle Function and Contraction
Calcium plays a pivotal role in muscle contraction. Calcium-likepeptide’s chelation mechanism allows it to transport calcium ions effectively. Researchers have explored its potential in muscle health, especially in conditions where calcium homeostasis is disrupted .
Nerve Conduction and Neurological Health
Calcium is essential for nerve impulse transmission. Calcium-likepeptide’s ability to bind calcium ions may impact nerve function. Investigating its effects on neuronal health and neurodegenerative diseases could yield valuable insights .
Glandular Secretion and Hormonal Regulation
Glandular secretions, including hormones, rely on calcium signaling. Calcium-likepeptide’s chelation properties might influence hormone release and regulation. Research in this area could uncover novel therapeutic applications .
Cardiovascular Health and Blood Pressure Regulation
Calcium participates in cardiac muscle contraction and blood vessel tone. Calcium-likepeptide’s interactions with calcium ions may have implications for cardiovascular health. Studies exploring its effects on blood pressure and heart function are warranted .
Mechanism of Action
Target of Action
Calcium-likepeptide primarily targets calcium ions in the body . Calcium is one of the most abundant inorganic elements in the human body, participating in many important biological functions such as muscle contraction, nerve conduction, glandular secretion, and bone structural support .
Mode of Action
Calcium-likepeptide, a bioactive peptide derived from food proteins, can effectively bind to calcium . This binding enhances the bioavailability of calcium, compensating for the generally low bioavailability of inorganic mineral supplements . The peptide serves as a mineral carrier, facilitating the transport of calcium from food to the intestinal mucosa during gastrointestinal digestion .
Biochemical Pathways
The absorption of dietary calcium, facilitated by Calcium-likepeptide, occurs in the human gastrointestinal tract in two main ways: metabolism-driven intercellular transport and passive unsaturated pathway (paracellular pathway) . The peptide prevents calcium from precipitating in the neutral intestinal environment, ensuring that calcium reaches intestinal cells or passes through intestinal cells to reach target cells .
Pharmacokinetics
The pharmacokinetics of Calcium-likepeptide involves the absorption, distribution, metabolism, and excretion (ADME) of calcium . The peptide enhances the absorption of calcium, improving its bioavailability . The absorbed calcium is then distributed throughout the body, participating in various physiological functions .
Action Environment
The action of Calcium-likepeptide is influenced by various environmental factors. For instance, calcium precipitation easily occurs in a neutral intestinal environment . Other dietary components, such as oxalic acid in spinach, readily bind to calcium to produce insoluble calcium salt, reducing the bioavailability of calcium . Therefore, the peptide’s efficacy in enhancing calcium bioavailability may vary depending on the individual’s diet and intestinal environment .
Safety and Hazards
Future Directions
Peptide drug development has made great progress in the last decade thanks to new production, modification, and analytic technologies . A wide variety of natural and modified peptides have been obtained and studied, covering multiple therapeutic areas . The future of therapeutic peptides looks promising, but there are still challenges associated with their development .
properties
IUPAC Name |
(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]amino]-3-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]hexanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H75N9O10/c1-13-23(10)31(48-33(51)24(11)43-35(53)28(42)20(4)5)38(56)49-32(25(12)50)39(57)47-30(22(8)9)37(55)45-27(18-19(2)3)34(52)46-29(21(6)7)36(54)44-26(40(58)59)16-14-15-17-41/h19-32,50H,13-18,41-42H2,1-12H3,(H,43,53)(H,44,54)(H,45,55)(H,46,52)(H,47,57)(H,48,51)(H,49,56)(H,58,59)/t23-,24-,25+,26-,27-,28-,29-,30-,31-,32-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTOHLCKNMRKYLK-KVZSNLRASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)NC(C(C)O)C(=O)NC(C(C)C)C(=O)NC(CC(C)C)C(=O)NC(C(C)C)C(=O)NC(CCCCN)C(=O)O)NC(=O)C(C)NC(=O)C(C(C)C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCCCN)C(=O)O)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H75N9O10 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
842.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium-likepeptide |
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